Cas no 1393442-46-0 (5-Bromo-2-fluoro-3-methylaniline)

5-Bromo-2-fluoro-3-methylaniline is a halogenated aniline derivative featuring bromo, fluoro, and methyl substituents on the aromatic ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of bromine and fluorine enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methyl group contributes to steric and electronic modulation. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound is typically handled under controlled conditions due to its amine functionality, ensuring stability and consistent performance in demanding chemical processes.

5-Bromo-2-fluoro-3-methylaniline structure

1393442-46-0 structure

Product Name:5-Bromo-2-fluoro-3-methylaniline

CAS No:1393442-46-0

MF:C₇H₇BrFN

MW:204.03958439827

MDL:MFCD22383751

CID:3043541

PubChem ID:71695277

Update Time:2025-10-05

5-Bromo-2-fluoro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-fluoro-3-methylaniline
- V2953
- SCHEMBL16550078
- CS-0138314
- 1393442-46-0
- MFCD22383751
- AKOS023095429
- SB78565
- AS-36857
- SY340087
- MDL： MFCD22383751
- Inchi： 1S/C7H7BrFN/c1-4-2-5(8)3-6(10)7(4)9/h2-3H,10H2,1H3
- InChI Key： IXPJTQZMPXWSSY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=C(C)C=1)F)N

Computed Properties

Exact Mass: 202.97459g/mol
Monoisotopic Mass: 202.97459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26

5-Bromo-2-fluoro-3-methylaniline Pricemore >>

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Chemenu	CM320746-1g	5-Bromo-2-fluoro-3-methylaniline	1393442-46-0	95%	1g	$284	2021-06-16
abcr	AB489766-250 mg	5-Bromo-2-fluoro-3-methylaniline; .	1393442-46-0		250mg	€339.50	2023-06-15
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TRC	B872723-50mg	5-Bromo-2-fluoro-3-methylaniline	1393442-46-0		50mg	$ 95.00	2022-06-06
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